Cas no 171178-42-0 (5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid)

• Product Name: 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid
• CAS No: 171178-42-0
• MF: C₁₁H₁₃FN₂O₄
• MW: 256.230326414108
• MDL: MFCD09037863
• CID: 135032
• PubChem ID: 10611065
• Update Time: 2025-06-10

5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 5-((tert-Butoxycarbonyl)amino)-2-fluoroisonicotinic acid
• 2-fluoro-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-
• 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-4-Pyridinecarboxylic acid
• 5-TERT-BUTOXYCARBONYLAMINO-2-FLUOROISONICOTINIC ACID
• AB2713
• 5-tert-Butoxycarbonylamino-2-fluoro-isonicotinic acid
• KGJLIDFAPYTBDU-UHFFFAOYSA-N
• 5-[n-(tert-butoxycarbonyl)-amino]-2-fluoropyridine-4-carboxylic acid
• AS-44650
• 5-[(TERT-BUTOXYCARBONYL)AMINO]-2-FLUOROPYRIDINE-4-CARBOXYLIC ACID
• 5-{[(tert-butoxy)carbonyl]amino}-2-fluoropyridine-4-carboxylic acid
• SCHEMBL6644306
• 5-[n-(tert-butoxycarbonyl) amino]-2-fluoropyridine-4-carboxylic acid
• 5-((tert-Butoxycarbonyl)amino)-2-fluoroisonicotinicacid
• EN300-1693565
• C11H13FN2O4
• MFCD09037863
• AKOS015912315
• 5-BOC-amino-2-fluoroisonicotinic acid
• A849327
• 5-(N-(tert-butoxycarbonyl)amino]-2-fluoropyridine-4-carboxylic acid
• DTXSID50442512
• CS-0083017
• AMY38765
• 5-[N-(tert-butoxycarbonyl)amino]-2-fluoropyridine-4-carboxylic acid
• SB34219
• FT-0747947
• 171178-42-0
• 5-(tert-butoxycarbonylamino)-2-fluoroisonicotinic acid
• DB-012940
• 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid

• MDL： MFCD09037863
• Inchi： 1S/C11H13FN2O4/c1-11(2,3)18-10(17)14-7-5-13-8(12)4-6(7)9(15)16/h4-5H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： KGJLIDFAPYTBDU-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.08600
• Monoisotopic Mass: 256.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 402.316 °C at 760 mmHg
• Flash Point: 197.114 °C
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 88.52000
• LogP: 2.33890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid

Introduction to 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid (CAS No. 171178-42-0)

5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid, identified by the CAS number 171178-42-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated isonicotinic acid derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both an amino group protected by a tert-butoxycarbonyl (Boc) moiety and a fluorine substituent at the 2-position of the isonicotinic acid core imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The Boc-amino functionality in 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid serves as a critical protecting group for the amino moiety, ensuring stability during synthetic transformations while allowing for selective deprotection under mild acidic conditions. This protection-deprotection strategy is widely employed in peptide synthesis and the construction of more complex biomolecules. The fluorine atom, on the other hand, enhances the metabolic stability of the compound and can influence its binding affinity to biological targets. Such structural features are particularly relevant in the design of novel therapeutic agents targeting enzymes and receptors involved in critical biological pathways.

Recent advancements in drug discovery have highlighted the importance of fluorinated heterocycles in developing small-molecule inhibitors with improved pharmacokinetic profiles. 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid fits well within this paradigm, as its fluorinated isonicotinic acid scaffold is closely related to well-known bioactive molecules such as nicotinamide adenine dinucleotide (NAD) precursors and various antibiotics. The introduction of fluorine at the 2-position can modulate electronic properties, lipophilicity, and metabolic clearance, thereby fine-tuning the drug-like characteristics of derivatives derived from this compound.

In particular, isonicotinic acid derivatives have been extensively studied for their potential as antimicrobial agents, with modifications at various positions on the core structure yielding compounds with enhanced activity against bacteria, fungi, and even viruses. The fluorine atom in 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid may contribute to increased binding affinity to target enzymes by improving hydrophobic interactions or by participating in specific hydrogen bonding networks. This makes it a versatile building block for designing inhibitors targeting bacterial enzymes such as nicotinamide adenine dinucleotide (NAD)-dependent dehydrogenases, which are essential for bacterial metabolism and are considered attractive targets for antibiotic development.

The Boc-protection of the amino group allows for selective functionalization at other sites on the molecule without interference from the amino functionality. This is particularly useful in multi-step synthetic routes where regioselective reactions are required. The Boc group can be removed under mild acidic conditions, typically using dilute hydrochloric acid or acetic acid, to reveal the free amine that can then engage in further chemical transformations such as coupling reactions with carboxylic acids or activated esters via amide bond formation.

From a synthetic chemistry perspective, 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid represents an interesting example of how structural modifications can influence both chemical reactivity and biological activity. The combination of a fluorinated aromatic ring with a protected amino group provides a scaffold that is amenable to further derivatization while maintaining stability under standard laboratory conditions. This balance between reactivity and stability makes it a valuable intermediate for researchers aiming to develop novel compounds with tailored biological properties.

Recent studies have demonstrated the utility of fluorinated isonicotinic acid derivatives in modulating enzyme activity through subtle changes in electronic distribution induced by fluorine substitution. For instance, fluorination at specific positions has been shown to enhance binding affinity to enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are key targets in anticancer therapy. The structural motif present in 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid may thus serve as a starting point for designing inhibitors with improved selectivity and efficacy against such enzymes.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to enhance drug potency, reduce metabolic degradation, and improve membrane permeability. 5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid exemplifies this trend by incorporating both protective and modulatory elements into its structure. The Boc group ensures compatibility with existing synthetic methodologies while the fluorine atom introduces pharmacophoric features that can enhance interactions with biological targets.

In conclusion,5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid (CAS No. 171178-42-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—combining a protected amino group with a fluorinated isonicotinic acid core—make it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to explore its applications in developing therapeutic agents targeting various diseases, underscoring its importance as a building block in medicinal chemistry.